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Compound of Interest

Compound Name:
3-[(Propylamino)methyl]quinolin-2-

ol

Cat. No.: B14903692

Get Quote

Application Note: Technical Guide to Handling, Storage, and Stability of Quinolin-2-ol

Abstract
Quinolin-2-ol (CAS 59-31-4), also known as 2-hydroxyquinoline or carbostyril, is a critical

heterocyclic building block in drug discovery (e.g., aripiprazole derivatives) and material

science.[1][2][3][4] Its handling is complicated by lactam-lactim tautomerism, a phenomenon

where the molecule shifts between a hydroxy-form (lactim) and a keto-form (lactam) depending

on the phase and solvent environment. This guide provides evidence-based protocols for

storage, solubilization, and analytical verification, ensuring experimental reproducibility by

addressing these specific physicochemical behaviors.

Chemical Fundamentals: The Tautomeric Challenge
Expertise Insight: Researchers often encounter discrepancies in NMR spectra or solubility

profiles because they treat Quinolin-2-ol purely as an alcohol. In reality, in the solid state and in

polar solvents (like DMSO or water), the equilibrium strongly favors the 2-quinolinone (lactam)

tautomer.
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Lactam Form (2-quinolinone): Predominant in polar media; responsible for high melting point

due to intermolecular hydrogen bonding (dimerization).

Lactim Form (2-hydroxyquinoline): Favored in the gas phase or highly non-polar

environments; typically detected as the minor species in solution.

Implication for Research: Analytical methods (HPLC/NMR) must be calibrated to detect the

lactam signature (e.g., carbonyl signal in

C NMR) rather than the phenolic alcohol, even if the bottle is labeled "2-Hydroxyquinoline."

Physical Properties & Safety Profile
Property Specification Notes

CAS Number 59-31-4

Molecular Weight 145.16 g/mol

Appearance White to off-white powder Yellowing indicates oxidation.

Melting Point 196–200 °C
High MP due to lactam

dimerization.

Solubility (Water) Poor (< 1 mg/mL)
pH-dependent (soluble in

dilute acid).[5]

Solubility (Organic) Good in DMSO, Ethanol
DMSO is preferred for bio-

assays.

pKa ~11.7 (OH), -0.7 (NH) Amphoteric nature.

Stability Light Sensitive Photodegradation risk.[5]

GHS Hazards H315, H319, H335
Irritant (Skin, Eyes,

Respiratory).

Protocol A: Long-Term Storage & Stability
Objective: Prevent oxidative degradation and moisture-induced hydrolysis of impurities.
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Mechanism: Quinolin-2-ol is hygroscopic and susceptible to photo-oxidation, which breaks the

heterocyclic ring or forms N-oxides.

Step-by-Step Procedure:

Container Selection: Transfer material to amber glass vials with Teflon-lined caps. Avoid

clear glass to prevent UV-induced tautomeric shifts or degradation.

Atmosphere Control:

Standard: Store under a tight seal with a desiccant pack.

High Purity (>99%): Backfill the headspace with dry Argon or Nitrogen gas before sealing.

Temperature:

Short-term (< 1 month): Ambient temperature (20–25°C) is acceptable if kept dark and dry.

Long-term (> 1 month): Store at 2–8°C.

Note: Allow the vial to equilibrate to room temperature before opening to prevent

condensation, which accelerates degradation.

Protocol B: Solubilization for Biological Assays
Objective: Prepare a stable stock solution without precipitation.

Causality: Direct addition to aqueous buffers often causes immediate precipitation due to the

hydrophobic nature of the lactam dimer.

Procedure:

Solvent Choice: Use DMSO (Dimethyl Sulfoxide) as the primary vehicle. Ethanol is a

secondary choice but evaporates faster.

Preparation of 100 mM Stock:

Weigh 14.5 mg of Quinolin-2-ol.
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Add 1.0 mL of anhydrous DMSO.

Action: Vortex for 30 seconds. If undissolved, sonicate at 40 kHz for 5 minutes at room

temperature.

Aqueous Dilution (Critical Step):

Do not exceed 1-5% DMSO final concentration in the assay buffer.

Add the DMSO stock slowly to the stirring buffer (not buffer to stock) to minimize local high

concentrations that trigger precipitation.

Visual Check: Inspect for turbidity. If cloudy, the compound has crashed out.

Analytical Validation (Self-Validating System)
Objective: Confirm identity and purity, accounting for tautomerism.

NMR Validation (DMSO-d6):

Expectation: You will likely observe the Lactam signals.

Key Signal: A broad singlet around 11.0–12.0 ppm corresponds to the NH of the amide

(lactam), not the OH of the phenol.

Carbonyl: Look for a signal at ~162 ppm (

C NMR), confirming the C=O bond of the quinolinone form.

Visual Workflows
Diagram 1: Handling & QC Decision Tree
Caption: Logical workflow for receiving, verifying, and storing Quinolin-2-ol to ensure sample

integrity.
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Diagram 2: Solubilization & Tautomeric Logic
Caption: Influence of solvent polarity on the Lactam-Lactim equilibrium and solubility strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com
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